Cas no 204394-63-8 (4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine)
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine
-
- Inchi: 1S/C11H10ClN3/c1-7-8(2)14-11(15-10(7)12)9-5-3-4-6-13-9/h3-6H,1-2H3
- InChI Key: BDZNLKLHMMORIZ-UHFFFAOYSA-N
- SMILES: C1(C2=NC=CC=C2)=NC(C)=C(C)C(Cl)=N1
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776703-25mg |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776703-50mg |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T776703-250mg |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Enamine | EN300-70449-0.05g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 0.05g |
$76.0 | 2023-04-30 | |
| Enamine | EN300-70449-0.1g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 0.1g |
$113.0 | 2023-04-30 | |
| Enamine | EN300-70449-0.25g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 0.25g |
$162.0 | 2023-04-30 | |
| Enamine | EN300-70449-0.5g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 0.5g |
$310.0 | 2023-04-30 | |
| Enamine | EN300-70449-1.0g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 1g |
$414.0 | 2023-04-30 | |
| Enamine | EN300-70449-2.5g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 2.5g |
$810.0 | 2023-04-30 | |
| Enamine | EN300-70449-5.0g |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine |
204394-63-8 | 95% | 5g |
$1199.0 | 2023-04-30 |
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine
Professional Introduction to 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine (CAS No. 204394-63-8)
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine, a compound with the chemical identifier CAS No. 204394-63-8, is a significant intermediate in the field of pharmaceutical chemistry. This heterocyclic compound features a pyrimidine core substituted with a chloro group, dimethyl groups, and a pyridine moiety. Its unique structural attributes make it a valuable building block for the synthesis of various biologically active molecules.
The pyrimidine ring is a fundamental scaffold in medicinal chemistry, known for its prevalence in nucleoside analogs and other therapeutic agents. The presence of the chloro group at the 4-position enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution reactions. This characteristic is particularly useful in drug discovery pipelines where selective modifications are required to optimize pharmacokinetic and pharmacodynamic properties.
4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine has garnered attention in recent years due to its role in developing novel therapeutic agents. One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine substituent not only contributes to the overall solubility and bioavailability of the final drug candidates but also influences their binding affinity to target enzymes.
Recent studies have highlighted the compound's utility in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways involved in immune responses and hematopoiesis. By leveraging the reactivity of the chloro group, researchers have been able to introduce diverse pharmacophores, leading to the discovery of several lead compounds with promising preclinical profiles. These findings underscore the importance of CAS No. 204394-63-8 as a versatile intermediate in medicinal chemistry.
The dimethyl groups at the 5 and 6 positions of the pyrimidine ring contribute to the steric environment around the reactive site, influencing both metabolic stability and binding interactions. This structural feature has been exploited to fine-tune the properties of drug candidates, ensuring optimal efficacy and minimal off-target effects. The combination of these substituents makes this compound an attractive candidate for further exploration in drug development.
In addition to its applications in kinase inhibition, 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine has shown potential in other therapeutic areas. For instance, it has been utilized in the synthesis of antiviral agents where its pyrimidine core mimics natural nucleobases, thereby interfering with viral replication mechanisms. The chloro group also facilitates further derivatization, enabling the creation of compounds with enhanced antiviral activity.
The compound's versatility extends to its role as a precursor in agrochemical formulations. Pyrimidine derivatives are widely used in crop protection agents due to their ability to interact with biological targets in pests and weeds. By incorporating functional groups such as chloro and pyridine moieties, researchers can develop novel agrochemicals with improved efficacy and environmental safety profiles.
The synthesis of 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that pharmaceutical-grade material is obtained for subsequent applications. These synthetic routes often employ palladium-catalyzed cross-coupling reactions, which provide efficient access to complex heterocyclic structures.
The growing interest in this compound underscores its significance as a key intermediate in modern drug discovery. As research continues to uncover new therapeutic targets and mechanisms, the demand for high-quality intermediates like 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine is expected to rise. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive further innovation, leading to novel treatments for a wide range of diseases.
In conclusion, 4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine (CAS No. 204394-63-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research progresses, this compound will continue to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.
204394-63-8 (4-chloro-5,6-dimethyl-2-(pyridin-2-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)